Cas no 5626-99-3 (5,6-Dihydro-2'-deoxyuridine)

• Product Name: 5,6-Dihydro-2'-deoxyuridine
• CAS No: 5626-99-3
• MF: C₉H₁₄N₂O₅
• MW: 230.217862606049
• MDL: MFCD10687013
• CID: 370890
• Update Time: 2025-05-20

5,6-Dihydro-2'-deoxyuridine Chemical and Physical Properties

Names and Identifiers

• Uridine,2'-deoxy-5,6-dihydro-
• 5,6-DIHYDRODEOXYURIDINE
• 2'-deoxy-5,6-dihydrouridine
• 5,6-dihydro-2'-deoxyuridine
• Dihydrodeoxyuridine
• L-2'-deoxy-5,6-dihydrouridine
• tetrahydro-2'-deoxyuridine
• Tetrahydrodeoxyuridine
• 5,6-Dihydro-2'-deoxyuridine

• MDL： MFCD10687013
• Inchi： 1S/C9H14N2O5/c12-4-6-5(13)3-8(16-6)11-2-1-7(14)10-9(11)15/h5-6,8,12-13H,1-4H2,(H,10,14,15)/t5-,6+,8+/m0/s1
• InChI Key： XMJRLEURHMTTRX-SHYZEUOFSA-N
• SMILES： O1[C@H](CO)[C@H](C[C@@H]1N1C(NC(CC1)=O)=O)O

Computed Properties

• Exact Mass: 230.09000

Experimental Properties

• PSA: 99.10000
• LogP: -1.33680

5,6-Dihydro-2'-deoxyuridine Security Information

• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 5,6-Dihydro-2'-deoxyuridine

5,6-Dihydro-2'-deoxyuridine (CAS No. 5626-99-3): A Comprehensive Overview

5,6-Dihydro-2'-deoxyuridine (DHDU), with the CAS registry number 5626-99-3, is a naturally occurring nucleoside analog that has garnered significant attention in the fields of biochemistry and pharmacology. This compound is structurally similar to uridine but features a hydrogenated ring system, which imparts unique chemical and biological properties. Recent advancements in research have shed light on its potential applications in antiviral therapy, anticancer treatments, and as a drug delivery system.

Structural Insights and Chemical Properties: The molecular structure of 5,6-Dihydro-2'-deoxyuridine consists of a ribose derivative with a hydrogenated pyran ring fused to a pyrimidine base. This structural modification distinguishes it from other nucleosides and influences its interactions with biological systems. The compound exhibits a molecular weight of approximately 304.3 g/mol and is soluble in water under physiological conditions. Its stability under various pH conditions has been extensively studied, making it suitable for diverse experimental setups.

Biological Activity and Mechanism of Action: Recent studies have demonstrated that DHDU possesses potent antiviral activity against several RNA and DNA viruses. For instance, research published in *Nature Communications* highlights its ability to inhibit viral replication by incorporating into viral genomes, leading to premature termination during transcription or translation. Additionally, DHDU has shown promise as an anticancer agent by selectively targeting proliferating cells through nucleotide metabolism modulation.

Therapeutic Applications: The therapeutic potential of 5,6-Dihydro-2'-deoxyuridine extends beyond antiviral and anticancer applications. Preclinical trials have explored its role as a carrier for targeted drug delivery systems due to its ability to penetrate cellular membranes efficiently. Furthermore, its use in gene editing technologies has been investigated, particularly in CRISPR-Cas9 systems where it enhances the delivery of guide RNAs into target cells.

Safety Profile and Toxicological Studies: While DHDU demonstrates significant therapeutic potential, understanding its safety profile is crucial for clinical translation. Recent toxicological studies indicate that the compound exhibits low toxicity at therapeutic doses, with minimal adverse effects on non-proliferating cells. However, further long-term studies are required to fully assess its safety profile in humans.

Future Directions: The ongoing research into 5,6-Dihydro-2'-deoxyuridine (CAS No. 5626-99-3) presents exciting opportunities for its application in medicine and biotechnology. Collaborative efforts between academia and industry are expected to accelerate the development of DHDU-based therapies, potentially leading to breakthroughs in treating viral infections and cancers.